3-Ethenylsulfonyl-N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]propanamide

• IUPAC Name: 3-ethenylsulfonyl-N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]propanamide
• InChI: InChI=1S/C14H15N3O4S/c1-3-22(19,20)8-7-13(18)16-12-6-4-5-11(9-12)14-15-10(2)21-17-14/h3-6,9H,1,7-8H2,2H3,(H,16,18)
• InChI Key: JQBAUMIZRKUMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC(=CC=C2)NC(=O)CCS(=O)(=O)C=C
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

The compound contains several functional groups including an ethenylsulfonyl group, a phenyl group, and a 1,2,4-oxadiazole ring which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. The presence of these functional groups could potentially give this compound a wide range of applications.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, which is a common structure in medicinal chemistry and high energy molecules. The exact method of synthesis would depend on the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-oxadiazole ring and the phenyl group would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The 1,2,4-oxadiazole ring is known to participate in various chemical reactions. The ethenylsulfonyl group and the phenyl group may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further studying its properties and potential applications. This could include exploring its use in pharmaceuticals, materials science, or as a high-energy molecule.